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Cat. No.: B099396 Get Quote

Essential Safety and Handling Guide for
Tyrosylvaline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of

Tyrosylvaline. It is designed to be a preferred source for laboratory safety and chemical

handling, offering procedural, step-by-step guidance to ensure the safe and effective use of this

dipeptide in research and development settings.

I. Hazard Assessment and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Tyrosylvaline is not readily available, an

assessment based on its constituent amino acid, L-Tyrosine, and general knowledge of

dipeptides indicates that it should be handled with care. L-Tyrosine is classified as a skin and

eye irritant and may cause respiratory irritation[1][2]. Therefore, a cautious approach is

warranted when handling Tyrosylvaline in its solid (lyophilized powder) and solution forms.

Recommended Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against potential exposure. The following table

summarizes the required PPE for handling Tyrosylvaline.
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PPE Category
Solid Form

(Lyophilized Powder)
Solution Form Rationale

Hand Protection

Nitrile gloves (double-

gloving

recommended)[3]

Nitrile gloves[3]

Protects against skin

contact and potential

irritation. Double-

gloving provides an

extra layer of safety

when handling the fine

powder.

Eye Protection

Safety glasses with

side shields or safety

goggles[3][4]

Safety glasses with

side shields or safety

goggles[3][4]

Prevents eye contact

with airborne particles

or splashes.

Respiratory Protection
N95 or higher-rated

respirator

Not generally required

if handled in a well-

ventilated area or

fume hood.

Recommended when

weighing or

transferring the

powder to prevent

inhalation of fine

particles that may

cause respiratory

irritation[3].

Body Protection Laboratory coat[5] Laboratory coat[5]

Protects skin and

personal clothing from

contamination.

II. Operational Plan: From Receipt to Disposal
A systematic approach to handling Tyrosylvaline is crucial for maintaining a safe laboratory

environment and ensuring the integrity of the compound.

1. Receiving and Storage

Inspection: Upon receipt, inspect the packaging for any signs of damage.

Storage of Lyophilized Powder: Store lyophilized Tyrosylvaline in a cool, dry, and dark

place, typically at -20°C or colder for long-term stability.
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Storage of Solutions: Once reconstituted, store solutions according to laboratory standards,

often at 4°C for short-term use or frozen for longer-term storage. Avoid repeated freeze-thaw

cycles[5].

Labeling: Clearly label all containers with the compound name, concentration, and date of

preparation[5].

2. Handling and Experimental Protocols

Designated Area: Handle all Tyrosylvaline within a designated, clean, and well-ventilated

laboratory area, preferably in a chemical fume hood when handling the powder[5][6].

Reconstitution: When reconstituting the lyophilized powder, use high-purity water or a

recommended buffer solution[5]. To minimize dust, gently tap the vial to settle the powder

before opening. Slowly add the solvent to the vial.

Weighing: When weighing the powder, do so in a chemical fume hood or a balance

enclosure to minimize inhalation exposure.

General Hygiene: Wash hands thoroughly after handling the compound. Avoid eating,

drinking, or smoking in the laboratory[7].

Experimental Workflow for Handling Tyrosylvaline
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Caption: Workflow for Safe Handling of Tyrosylvaline.
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III. Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation and Disposal

Waste Type Disposal Container Disposal Procedure

Solid Waste (contaminated

PPE, weigh boats, etc.)

Labeled hazardous waste

container[8]

Collect in a designated, clearly

labeled, leak-proof container

for hazardous waste[8][9].

Liquid Waste (unused

solutions, contaminated

solvents)

Labeled hazardous waste

container[8]

Collect in a designated,

sealed, and clearly labeled

hazardous waste container. Do

not pour down the drain[5][8].

Sharps (needles,

contaminated glass)
Sharps container

Place in a designated,

puncture-resistant sharps

container.
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Caption: Waste Disposal Workflow for Tyrosylvaline.

By adhering to these safety protocols and operational plans, researchers can minimize risks

and ensure the safe and effective handling of Tyrosylvaline in the laboratory. Always consult

your institution's specific safety guidelines and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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